Cas no 1396558-69-2 (1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide
• CAS No: 1396558-69-2
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 5892439
• PubChem ID: 71790734
• Update Time: 2025-10-23

1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfonyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)piperidine-4-carboxamide
• 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide
• 1396558-69-2
• AKOS024540599
• 1-(methylsulfonyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)piperidine-4-carboxamide
• F6230-0225
• VU0538186-1

• Inchi： 1S/C15H20N4O3S/c1-23(21,22)18-8-5-12(6-9-18)15(20)16-10-13-11-17-19-7-3-2-4-14(13)19/h2-4,7,11-12H,5-6,8-10H2,1H3,(H,16,20)
• InChI Key： MXOBVQLWLGXGHI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC2=C3N(N=C2)C=CC=C3)=O)CC1

Computed Properties

• Exact Mass: 336.12561169g/mol
• Monoisotopic Mass: 336.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.2Ų

Additional information on 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide

Comprehensive Overview of 1-Methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide (CAS No. 1396558-69-2)

The compound 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide (CAS No. 1396558-69-2) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core linked to a piperidine-4-carboxamide moiety via a methanesulfonyl group, makes it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the fields of oncology and neurology.

One of the key reasons for the growing interest in 1396558-69-2 is its structural similarity to other bioactive molecules that have shown efficacy in modulating protein-protein interactions. The pyrazolo[1,5-a]pyridine scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in kinase inhibitors and GPCR modulators. This has led to a surge in searches for "pyrazolo[1,5-a]pyridine derivatives" and "piperidine-4-carboxamide applications" in scientific databases, reflecting the compound's relevance in contemporary research.

In the context of current trends, the demand for novel small-molecule therapeutics has never been higher. With the rise of personalized medicine and targeted therapies, compounds like 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide are being explored for their ability to interact with specific enzymes or receptors. Questions such as "How does 1396558-69-2 interact with biological targets?" or "What are the synthetic routes for pyrazolo[1,5-a]pyridine-based compounds?" are frequently encountered in academic and industrial research forums.

The synthetic accessibility of 1396558-69-2 is another area of interest. The compound can be synthesized through multi-step organic reactions, often involving the coupling of pyrazolo[1,5-a]pyridine-3-carbaldehyde with appropriately functionalized piperidine-4-carboxamide intermediates. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for producing such compounds, aligning with the global push for environmentally friendly pharmaceutical manufacturing.

From a pharmacological perspective, preliminary studies suggest that 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide may exhibit favorable drug-like properties, including reasonable solubility and metabolic stability. These characteristics are crucial for compounds intended for oral administration, making 1396558-69-2 a subject of pharmacokinetic investigations. Researchers are particularly keen on understanding its "ADME profile" (Absorption, Distribution, Metabolism, and Excretion), which is a common search term in drug development circles.

The potential therapeutic applications of 1396558-69-2 are vast. In oncology, for instance, the compound's ability to potentially inhibit specific kinases could make it valuable in treating certain cancers. Similarly, in neurology, its interaction with neurotransmitter receptors might open doors for addressing neurodegenerative diseases. These possibilities have led to increased queries about "pyrazolo[1,5-a]pyridine in cancer research" and "piperidine derivatives for neurological disorders" across scientific search engines.

Quality control and analytical characterization of 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide are equally important aspects. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. The importance of these methods is reflected in the frequent searches for "analytical methods for heterocyclic compounds" and "characterization of complex organic molecules".

In conclusion, 1-methanesulfonyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)piperidine-4-carboxamide (CAS No. 1396558-69-2) represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its unique structural features, combined with promising biological activity, make it a compound worth watching in the coming years. As research progresses, we can expect to see more publications and patents referencing this molecule, further solidifying its position in the pharmaceutical landscape.